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Compound Name: L-5-Hydroxytryptophan-d3-1

Cat. No.: B15572011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-5-Hydroxytryptophan-d3 (L-5-HTP-d3) is the deuterium-labeled form of L-5-

Hydroxytryptophan (L-5-HTP), a naturally occurring amino acid and a direct precursor to the

neurotransmitter serotonin.[1][2][3] In the field of drug development and clinical research,

stable isotope-labeled compounds like L-5-HTP-d3 are invaluable tools. They are primarily

utilized as internal standards in quantitative analytical methods, such as mass spectrometry, to

ensure the accuracy and precision of measurements.[3] This technical guide provides a

comprehensive overview of the properties, applications, and relevant experimental

methodologies for L-5-Hydroxytryptophan-d3.

Core Properties of L-5-Hydroxytryptophan-d3
L-5-Hydroxytryptophan-d3 is chemically identical to its non-labeled counterpart, with the

exception of the substitution of three hydrogen atoms with deuterium. This isotopic labeling

results in a higher molecular weight, which allows for its differentiation in mass spectrometry-

based assays.

Physicochemical and Analytical Data
The following tables summarize the key quantitative data for L-5-Hydroxytryptophan-d3 and its

non-labeled analog, L-5-Hydroxytryptophan.
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Property L-5-Hydroxytryptophan-d3 L-5-Hydroxytryptophan

Synonyms L-5-HTP-d3, Oxitriptan-d3 L-5-HTP, Oxitriptan

CAS Number 1276197-29-5 4350-09-8

Molecular Formula C₁₁H₉D₃N₂O₃[4] C₁₁H₁₂N₂O₃[5][6]

Molecular Weight 223.24 g/mol [4] 220.22 g/mol [5]

Appearance Gray to dark gray solid[4]
White to faint beige powder or

crystals[7]

Purity (HPLC) ≥99.35%[4] ≥98% (TLC)[8]

Isotopic Enrichment ≥98.54%[4] N/A

Solubility and Storage
Condition L-5-Hydroxytryptophan-d3 L-5-Hydroxytryptophan

Solubility
DMSO: 10 mg/mL (44.79 mM)

[9]
DMSO: 10 mg/mL[5]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years[4]
2-8°C[8]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month[4]
-80°C for 1 year[9]

Biological Context: The Serotonin Synthesis
Pathway
L-5-Hydroxytryptophan is a critical intermediate in the biosynthesis of serotonin (5-

hydroxytryptamine, 5-HT), a key neurotransmitter involved in the regulation of mood, sleep,

appetite, and other physiological processes.[8][10] The synthesis begins with the essential

amino acid L-tryptophan, which is hydroxylated to form L-5-HTP by the enzyme tryptophan

hydroxylase. Subsequently, L-5-HTP is decarboxylated by aromatic L-amino acid

decarboxylase (AADC) to yield serotonin.[8][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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